2-[(4-Bromoanilino)methylene]-5-(4-methoxyphenyl)-1,3-cyclohexanedione 2-[(4-Bromoanilino)methylene]-5-(4-methoxyphenyl)-1,3-cyclohexanedione

Brand Name: Vulcanchem

CAS No.: 351162-70-4

VCID: VC0442555

InChI: InChI=1S/C20H18BrNO3/c1-25-17-8-2-13(3-9-17)14-10-19(23)18(20(24)11-14)12-22-16-6-4-15(21)5-7-16/h2-9,12,14,23H,10-11H2,1H3

SMILES: COC1=CC=C(C=C1)C2CC(=C(C(=O)C2)C=NC3=CC=C(C=C3)Br)O

Molecular Formula: C20H18BrNO3

Molecular Weight: 400.3g/mol

2-[(4-Bromoanilino)methylene]-5-(4-methoxyphenyl)-1,3-cyclohexanedione

CAS No.: 351162-70-4

VCID: VC0442555

Molecular Formula: C20H18BrNO3

Molecular Weight: 400.3g/mol

CAS No.	351162-70-4
Product Name	2-[(4-Bromoanilino)methylene]-5-(4-methoxyphenyl)-1,3-cyclohexanedione
Molecular Formula	C20H18BrNO3
Molecular Weight	400.3g/mol
IUPAC Name	2-[(4-bromophenyl)iminomethyl]-3-hydroxy-5-(4-methoxyphenyl)cyclohex-2-en-1-one
Standard InChI	InChI=1S/C20H18BrNO3/c1-25-17-8-2-13(3-9-17)14-10-19(23)18(20(24)11-14)12-22-16-6-4-15(21)5-7-16/h2-9,12,14,23H,10-11H2,1H3
Standard InChIKey	FZXVKWSPCVZCCG-UHFFFAOYSA-N
SMILES	COC1=CC=C(C=C1)C2CC(=C(C(=O)C2)C=NC3=CC=C(C=C3)Br)O
Last Modified	Aug 20 2021

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